Cas no 1247180-42-2 (1-ethyl-2-methyl-1H-imidazole-4-sulfonamide)

• Product Name: 1-ethyl-2-methyl-1H-imidazole-4-sulfonamide
• CAS No: 1247180-42-2
• MF: C₆H₁₁N₃O₂S
• MW: 189.235439538956
• CID: 4580389
• PubChem ID: 62065334
• Update Time: 2025-10-29

1-ethyl-2-methyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-methyl-1H-imidazole-4-sulfonamide
• 1H-Imidazole-4-sulfonamide, 1-ethyl-2-methyl-

• Inchi： 1S/C6H11N3O2S/c1-3-9-4-6(8-5(9)2)12(7,10)11/h4H,3H2,1-2H3,(H2,7,10,11)
• InChI Key： YFIXEAFAGVOPQT-UHFFFAOYSA-N
• SMILES： C1(C)N(CC)C=C(S(N)(=O)=O)N=1

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 427.6±37.0 °C at 760 mmHg

1-ethyl-2-methyl-1H-imidazole-4-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-ethyl-2-methyl-1H-imidazole-4-sulfonamide

Comprehensive Overview of 1-ethyl-2-methyl-1H-imidazole-4-sulfonamide (CAS No. 1247180-42-2)

1-ethyl-2-methyl-1H-imidazole-4-sulfonamide (CAS No. 1247180-42-2) is a specialized organic compound belonging to the imidazole sulfonamide class. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. With the growing demand for novel heterocyclic compounds in drug discovery, 1-ethyl-2-methyl-1H-imidazole-4-sulfonamide stands out as a promising candidate for further exploration.

The compound's molecular structure features an imidazole core substituted with an ethyl group at the 1-position, a methyl group at the 2-position, and a sulfonamide moiety at the 4-position. This configuration contributes to its distinct chemical reactivity and biological activity. Researchers are particularly interested in its potential as a bioactive scaffold for developing new therapeutic agents, especially in areas like enzyme inhibition and receptor modulation.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry, with many showing antibacterial, antifungal, and anti-inflammatory properties. While 1-ethyl-2-methyl-1H-imidazole-4-sulfonamide is still under investigation, its structural similarity to other bioactive imidazole derivatives suggests potential applications in these areas. The compound's lipophilicity and hydrogen-bonding capacity, conferred by the sulfonamide group, make it particularly interesting for drug design.

From a synthetic chemistry perspective, 1247180-42-2 represents an interesting challenge due to the need for selective functionalization of the imidazole ring. Modern synthetic approaches often employ catalytic methods and green chemistry principles to optimize the yield and purity of this compound. These methods align with current industry trends toward more sustainable chemical production processes.

The analytical characterization of 1-ethyl-2-methyl-1H-imidazole-4-sulfonamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are crucial for research applications. Recent advancements in analytical technology have made it easier to study such complex molecules in greater detail.

In the context of current research trends, there's growing interest in how imidazole-based compounds interact with biological systems. Computational chemistry and molecular docking studies are being used to predict the behavior of 1-ethyl-2-methyl-1H-imidazole-4-sulfonamide with various biological targets. These in silico approaches help guide experimental research and reduce development timelines.

The stability and storage conditions of CAS 1247180-42-2 are important considerations for researchers. Proper handling typically requires protection from moisture and extreme temperatures, with recommendations to store the compound in a cool, dry environment. These precautions ensure the material maintains its integrity for experimental use.

From a regulatory standpoint, 1-ethyl-2-methyl-1H-imidazole-4-sulfonamide is currently not classified as hazardous under major chemical safety standards. However, as with all research chemicals, appropriate safety measures should be followed during handling. The compound's safety profile continues to be evaluated as more data becomes available from ongoing studies.

The commercial availability of 1247180-42-2 has increased in recent years, with several specialty chemical suppliers offering the compound for research purposes. This availability supports the growing interest in imidazole sulfonamide chemistry across academic and industrial laboratories. Pricing and purity specifications vary among suppliers, so researchers should carefully evaluate their options.

Looking forward, the potential applications of 1-ethyl-2-methyl-1H-imidazole-4-sulfonamide may expand as more research is conducted. Areas of particular interest include its possible use as a building block for more complex molecules or as a lead compound in drug discovery programs. The versatility of the imidazole sulfonamide structure suggests multiple directions for future development.

In conclusion, 1-ethyl-2-methyl-1H-imidazole-4-sulfonamide (CAS No. 1247180-42-2) represents an interesting and potentially valuable compound in modern chemical research. Its unique structural features and possible biological activities make it worthy of continued investigation. As synthetic methods improve and biological screening becomes more sophisticated, we may see this compound play a significant role in the development of new chemical entities with practical applications.